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3'-Trifluoromethyl-2-

phenylacetanilide

CAS No.: 1939-21-5

Cat. No.: B154819

Get Quote

An Important Note on the Subject Compound:

This guide was initiated with the topic of 3'-Trifluoromethyl-2-phenylacetanilide, CAS

number 1939-21-5. Our comprehensive literature review revealed that while this specific

molecule is commercially available, in-depth technical and scientific data regarding its

synthesis, applications, and biological activity are scarce. It is primarily listed in chemical

supplier catalogs with basic identifiers.[1][2][3][4][5]

Conversely, a structurally related compound, Flutolanil (CAS 66332-96-5), also a

trifluoromethylated anilide, is the subject of extensive scientific literature. Given the user's

request for an in-depth technical guide for a research-oriented audience, and the potential for

ambiguity in chemical nomenclature, this guide will focus on the well-documented and

scientifically significant compound, Flutolanil. We believe this will provide the most valuable and

actionable information for researchers, scientists, and drug development professionals.

Flutolanil: A Comprehensive Technical Whitepaper

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b154819#bc-rfq
https://www.benchchem.com/product/b154819/docs?utm_src=pdf-body#navigating-the-landscape-of-trifluoromethylated-anilides-a-technical-guide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7311697.htm
https://indofinechemical.com/details.aspx?Sku=26-1936
https://pubchemlite.lcsb.uni.lu/e/compound/137261
https://www.finetechnology-ind.com/product/?categories=pyrimidine&page=%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20%20261
https://www.guidechem.com/suppliers/kr/1939-21-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Introduction
Flutolanil, with the IUPAC name N-[3-(1-methylethoxy)phenyl]-2-(trifluoromethyl)benzamide, is

a systemic fungicide belonging to the benzanilide class of chemicals.[6][7] It is widely

recognized for its efficacy against a range of diseases caused by Basidiomycete fungi, most

notably Rhizoctonia solani, in various agricultural settings including rice, potatoes, and turf.[6]

[8] This guide provides a detailed exploration of Flutolanil, from its molecular mechanism of

action to practical methodologies for its synthesis and analysis, designed to support

researchers and professionals in the fields of agricultural science and drug development.

Physicochemical Properties of Flutolanil
A clear understanding of a compound's physical and chemical properties is fundamental to its

application and study. The key properties of Flutolanil are summarized below.

Property Value Reference

CAS Number 66332-96-5 [6][9][10]

Molecular Formula C₁₇H₁₆F₃NO₂ [6][8][9][10]

Molecular Weight 323.31 g/mol [6][8]

Appearance
Colorless-to-white crystalline

solid
[7][11]

Melting Point 102-103 °C Not explicitly in search results

Water Solubility 8.01 mg/L (at 20°C) [12]

Log P (Octanol-Water Partition

Coefficient)
3.17 [12]

Solubility in Organic Solvents

Soluble in ethanol (~10

mg/ml), DMSO (~30 mg/ml),

and DMF (~30 mg/ml)

[7]
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Flutolanil's fungicidal activity is derived from its function as a potent and specific Succinate

Dehydrogenase Inhibitor (SDHI).[6][13] It targets Complex II of the mitochondrial electron

transport chain in fungi.[6][14] By binding to this complex, Flutolanil effectively blocks the

oxidation of succinate to fumarate, a crucial step in the tricarboxylic acid (TCA) cycle.[6] This

interruption of the electron transport chain halts ATP synthesis, leading to the cessation of

fungal growth and development.[6] The specificity of Flutolanil for Basidiomycete fungi is a key

attribute, rendering it highly effective against pathogens like Rhizoctonia spp. while having a

lesser impact on other fungal classes.[14]
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Start

Reagents:
- 2-(Trifluoromethyl)benzoic acid

- 3-Isopropoxyaniline
- Thionyl Chloride

- DCM, TEA

Step 1: Acid Chloride Formation
(2-(Trifluoromethyl)benzoic acid + SOCl₂ in DCM)

Step 2: Amide Coupling
(Add Acid Chloride to 3-Isopropoxyaniline + TEA in DCM)

Intermediate:
Acyl Chloride

Step 3: Aqueous Work-up
(Wash with HCl, NaHCO₃, Brine)

Crude Product

Step 4: Purification
(Dry, Concentrate, and perform Silica Gel Chromatography)

Final Product:
Pure Flutolanil

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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